(2-(Benzyloxy)-4-iodophenyl)methanol

• IUPAC Name: (4-iodo-2-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13IO2/c15-13-7-6-12(9-16)14(8-13)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: LUDGNKBLIRJRCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)I)CO
• Molecular Formula: C14H13IO2
• Molecular Weight: 340.16 g/mol

Description

2-(Benzyloxy)-4-iodophenyl)methanol, also known as 2-BIPM, is an organic compound that has been studied for its potential therapeutic applications. It is an aryl halide that has been found to possess a variety of biological activities, including anti-inflammatory and antimicrobial properties. In addition, 2-BIPM has been studied for its potential use in the synthesis of other compounds.

Scientific Research Applications

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Benzyl Ether Synthesis

The compound can serve as a reagent for benzyl ether synthesis. Specifically:

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CO2 Utilization in Methanol Synthesis

Considering the global push toward carbon capture and utilization, explore methanol synthesis from green hydrogen and captured CO2:

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Synthesis routes and methods I

Procedure details

The procedure is the same as that described above, using 14 g of methyl 2-benzyloxy-4-iodobenzoate, 350 ml of toluene and 72 ml of DiBAlH. The product is purified by chromatography on a silica column, eluted with a heptane/ethyl acetate 9:1 mixture. After evaporation of the solvents, 12.2 g (99%) of the expected compound are recovered in the form of a yellow oil.

Synthesis routes and methods II

Procedure details

A solution of DIBAL-H (179 mL, 1M) was added to a solution of the product from step (i) (26.4 g) in THF (400 ml) at rt. The mixture was stirred for 3 h then a further 10 ml of DIBAL-H was added and stirred for a further 1 h. The mixture was quenched carefully with EtOAc and then with 2M aq HCl. The mixture was partitioned between ether/2M HCl, the organics were separated, washed with water, dried and evaporated under reduced pressure. The residue was triturated with isohexane and filtered to give the subtitle compound as a solid, 21 g.